1-Chloroethyl 2-(2-(2-methoxyethoxy)ethoxy)ethyl carbonate

• Molecular Formula: C10H19ClO6
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 1-chloroethyl 2-[2-(2-methoxyethoxy)ethoxy]ethyl carbonate
• InChI: InChI=1S/C10H19ClO6/c1-9(11)17-10(12)16-8-7-15-6-5-14-4-3-13-2/h9H,3-8H2,1-2H3
• InChI Key: YAGDSHLJRXKUHH-UHFFFAOYSA-N
• Canonical SMILES: CC(OC(=O)OCCOCCOCCOC)Cl

Description

1-Chloroethyl 2-(2-(2-methoxyethoxy)ethoxy)ethyl carbonate is a useful research compound. Its molecular formula is C10H19ClO6 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a manner similar to the method described in Example 3, 1-chloroethyl chloroformate was reacted with 2-(2-(2-methoxyethoxy)ethoxy)ethanol (TCI) and pyridine in methylene chloride at −78° C. for 3 h to give 1-chloroethyl 2-(2-(2-methoxyethoxy)ethoxy)ethyl carbonate. This was then reacted with chiral 4-((2R,3S,4R,5S)-3-(3-chloro-2-fluorophenyl)-4-(4-chloro-2-fluorophenyl)-4-cyano-5-neopentylpyrrolidine-2-carboxamido)-3-methoxybenzoic acid in the presence of cesium carbonate in dimethylformamide overnight to give, after flash chromatography purification (hexane/ethyl acetate, 80/20 to 20/80), 4-{[(2R,3S,4R,5S)-3-(3-chloro-2-fluoro-phenyl)-4-(4-chloro-2-fluoro-phenyl)-4-cyano-5-(2,2-dimethyl-propyl)-pyrrolidine-2-carbonyl]-amino}-3-methoxy-benzoic acid 1-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxycarbonyloxy}-ethyl ester as a white solid. LCMS (ES+) m/z calcd. for C41H48Cl2F2N3O10 [(M+H)+]: 850, found: 850.